Cas no 18093-85-1 (1H-Pyrazole-3-carbonitrile, 1-phenyl-)

1H-Pyrazole-3-carbonitrile, 1-phenyl- structure

18093-85-1 structure

Product Name:1H-Pyrazole-3-carbonitrile, 1-phenyl-

CAS No:18093-85-1

MF:C₁₀H₇N₃

MW:169.182681322098

MDL:MFCD29034892

CID:1372320

PubChem ID:11423817

Update Time:2025-04-20

1H-Pyrazole-3-carbonitrile, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-carbonitrile, 1-phenyl-
- 1-phenylpyrazole-3-carbonitrile
- Z2235409285
- 18093-85-1
- SCHEMBL4855602
- 1-Phenyl-1H-pyrazole-3-carbonitrile
- EN300-243891
- AKOS030620091
- DTXSID70465369
- MDL： MFCD29034892
- Inchi： 1S/C10H7N3/c11-8-9-6-7-13(12-9)10-4-2-1-3-5-10/h1-7H
- InChI Key： XKXLUPDANJWFIJ-UHFFFAOYSA-N
- SMILES： N#CC1=NN(C2C=CC=CC=2)C=C1

Computed Properties

Exact Mass: 169.06411
Monoisotopic Mass: 169.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 41.6Å²

Experimental Properties

PSA: 41.61

1H-Pyrazole-3-carbonitrile, 1-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM512013-1g	1-Phenyl-1H-pyrazole-3-carbonitrile	18093-85-1	97%	1g	$636	2022-06-12
Enamine	EN300-243891-0.05g	1-phenyl-1H-pyrazole-3-carbonitrile	18093-85-1	95%	0.05g	$212.0	2024-06-19
Enamine	EN300-243891-0.1g	1-phenyl-1H-pyrazole-3-carbonitrile	18093-85-1	95%	0.1g	$317.0	2024-06-19
Enamine	EN300-243891-0.25g	1-phenyl-1H-pyrazole-3-carbonitrile	18093-85-1	95%	0.25g	$452.0	2024-06-19
Enamine	EN300-243891-0.5g	1-phenyl-1H-pyrazole-3-carbonitrile	18093-85-1	95%	0.5g	$713.0	2024-06-19
Enamine	EN300-243891-1.0g	1-phenyl-1H-pyrazole-3-carbonitrile	18093-85-1	95%	1.0g	$914.0	2024-06-19
Enamine	EN300-243891-2.5g	1-phenyl-1H-pyrazole-3-carbonitrile	18093-85-1	95%	2.5g	$1791.0	2024-06-19
Enamine	EN300-243891-5.0g	1-phenyl-1H-pyrazole-3-carbonitrile	18093-85-1	95%	5.0g	$2650.0	2024-06-19
Enamine	EN300-243891-10.0g	1-phenyl-1H-pyrazole-3-carbonitrile	18093-85-1	95%	10.0g	$3929.0	2024-06-19
Enamine	EN300-243891-1g	1-phenyl-1H-pyrazole-3-carbonitrile	18093-85-1	95%	1g	$914.0	2023-09-15

1H-Pyrazole-3-carbonitrile, 1-phenyl- Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

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